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Get Quote

The table below summarizes the core chemical and physical properties of Kelex 100.

Property Specification

CAS Number 73545-11-6 [1] [2]

Chemical Name 7-(4-Ethyl-1-methyloctyl)-8-hydroxyquinoline [1]

Molecular Formula C20H29NO [2]

Appearance Brown yellow to pale yellow oily liquid [1] [2]

Assay (Purity) ≥ 85% (by GC) [1]

Common Formulation 12% Kelex 100, 12% Decanol, 76% Kerosene [1]

Metal Extraction Applications and Performance

Kelex 100 is designed to selectively bind with metal ions. The following table outlines its key applications

and performance characteristics based on documented uses.
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Aspect Details

Primary Use Selective extraction of copper (Cu(II)) from acidic leach liquors (pH 1-3) [3] [1].

Other Metal
Applications

Extraction of Gallium (Ga(III)) from alkaline solutions; studies on Zinc (Zn(II)),

Cobalt (Co(II)), and Nickel (Ni(II)) [1].

Key Characteristics High selectivity, stability, fast extraction and stripping rates [1].

Stripping Method Loaded copper is stripped using concentrated sulfuric acid (150-180 g/L) to
produce a pure copper sulfate electrolyte [3].

The extraction and stripping process for copper using Kelex 100 can be represented by the following

equilibrium and workflow:
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Copper solvent extraction process with Kelex 100 involves extraction in acidic conditions and stripping with

sulfuric acid. [3]
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Experimental Protocol for Liquid-Liquid Extraction

For researchers, here is a detailed methodology for investigating the extraction of metal ions like Zn(II),

Cu(II), Co(II), and Ni(II) using Kelex 100, as referenced in the literature [1].

Organic Phase Preparation: A typical organic phase is prepared by mixing 12% (v/v) Kelex 100 as

the extractant, with 12% (v/v) decanol as a phase modifier (to prevent the formation of a third phase
and improve kinetics), and 76% (v/v) kerosene as the diluent [1].

Aqueous Phase Preparation: Prepare aqueous solutions containing the target metal ions (e.g.,
Cu(II), Ni(II)) at desired concentrations. The pH should be adjusted and controlled, as it is a critical

parameter for extraction efficiency and selectivity [3] [1].
Extraction Procedure: Mix the organic and aqueous phases in a separatory funnel at a

predetermined O/A (Organic/Aqueous) phase ratio for a set time to reach equilibrium. The mixture
is then allowed to settle for phase separation [1].

Analysis and Calculation: Analyze the metal concentration in the aqueous phase before and after
extraction. The extraction efficiency (%) can be calculated as (C_initial -

C_after)/C_initial * 100 [1].
Stripping Procedure: The metal-loaded organic phase is subsequently contacted with a stripping

solution, typically 150-180 g/L sulfuric acid for copper. The mixture is shaken and allowed to
separate. The concentration of metal in the resulting strip solution is analyzed to determine the

stripping efficiency and to produce a pure, concentrated metal solution [3] [1].

Key Characteristics and Considerations

High Selectivity in Acidic Media: Its primary advantage is the ability to form an extremely stable

complex with copper, forcing the extraction equilibrium to the right even in strong acidic environments
(pH as low as 1) where other extractants fail [3].

Acid Management: The sulfuric acid dissolved in the organic phase during stripping is circulated
back to the extraction circuit. This can represent an acid transfer cost but may also be a convenient

way to add acid to a leaching pile [3].
Commercial and Safety Status: Kelex 100 is supplied by various manufacturers, primarily in China.

One supplier notes it is considered "safe for human consumption" according to Generally Recognized
As Safe (GARS) principles, though its dominant use remains in industrial metal recovery [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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